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Compound of Interest

Compound Name: Ethyl isothiocyanate

Cat. No.: B146924 Get Quote

Ethyl isothiocyanate (EITC) is an organosulfur compound with the chemical formula C₃H₅NS.

[1] It is a colorless to pale yellow liquid known for its pungent, mustard-like odor.[2][3] This

document provides an in-depth overview of the chemical and physical properties, reactivity,

synthesis, and safety protocols for ethyl isothiocyanate, tailored for researchers, scientists,

and professionals in drug development.

Chemical and Physical Properties
Ethyl isothiocyanate is a volatile and highly reactive compound.[2][4] Its core structure

consists of an ethyl group attached to the nitrogen atom of an isothiocyanate group (-N=C=S).

[2] This functional group is responsible for its characteristic reactivity.[4] The compound is

slightly soluble in water but miscible with organic solvents like ethanol and ether.[2][5]

Table 1: Physical and Chemical Properties of Ethyl Isothiocyanate
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Property Value Source(s)

Molecular Formula C₃H₅NS [1][5]

Molecular Weight 87.14 g/mol [1][6]

Appearance Colorless to pale yellow liquid [2][4]

Odor Pungent, sharp, mustard-like [3][6]

Density 0.995 g/mL at 25 °C [6]

Boiling Point 130-132 °C [6]

Melting Point -6 °C [6]

Flash Point 31.67 °C (89.00 °F) [7][8]

Refractive Index 1.510 - 1.515 at 20 °C [1]

Solubility

Slightly soluble in water;

soluble in ethanol, ether, and

chlorinated/aromatic

hydrocarbons.

[1][2][5]

Vapor Pressure 13 hPa at 23 °C [6][9]

CAS Number 542-85-8 [1]

Reactivity and Applications
The isothiocyanate group in EITC is highly electrophilic, making it susceptible to nucleophilic

attack. This reactivity is the cornerstone of its utility in organic synthesis.

Nucleophilic Addition Reactions
Ethyl isothiocyanate readily reacts with nucleophiles such as amines, alcohols, and water.[4]

Its reaction with primary and secondary amines is particularly significant, yielding N,N'-

substituted thiourea derivatives.[4] These thiourea compounds are valuable intermediates in

the synthesis of pharmaceuticals, pesticides, and other bioactive molecules.[4] For instance,

they can serve as building blocks for selective glycosidase inhibitors and heterocyclic

compounds.[3][4]
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Reactants

ProductEthyl Isothiocyanate
(CH3CH2N=C=S)

N,N'-Substituted Thiourea

+

Primary/Secondary Amine
(R-NH2 / R2NH)

Nucleophilic
Addition

Ethylamine
(CH3CH2NH2)

Dithiocarbamate Intermediate

Carbon Disulfide
(CS2)

Ethyl Isothiocyanate
(CH3CH2NCS)

Oxidation &
Rearrangement
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Preparation

Handling

Emergency Response

Assess Hazards
(Toxic, Flammable, Corrosive)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Proper Ventilation
(Fume Hood)

Handle with Care
(Avoid Ignition Sources)

Store Properly
(Cool, Dry, Tightly Sealed)

Spill Cleanup
(Absorb, Ventilate)

If Spill Occurs

Exposure Response
(First Aid, Seek Medical Help)

If Exposure Occurs

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Ethyl isothiocyanate | C3H5NS | CID 10966 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Page loading... [guidechem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b146924?utm_src=pdf-body-img
https://www.benchchem.com/product/b146924?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-isothiocyanate
https://www.guidechem.com/encyclopedia/ethyl-isothiocyanate-dic4963.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Ethyl Isothiocyanate (542-85-8) | Supplier & Exporter [chemicalbull.com]

4. Page loading... [wap.guidechem.com]

5. Showing Compound Ethyl isothiocyanate (FDB009395) - FooDB [foodb.ca]

6. fishersci.com [fishersci.com]

7. ethyl isothiocyanate, 542-85-8 [thegoodscentscompany.com]

8. chemicalbull.com [chemicalbull.com]

9. Ethyl Isothiocyanate at Best Price, High Purity Industrial Lab Chemical
[alphachemikaindia.com]

To cite this document: BenchChem. [Ethyl Isothiocyanate: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146924#ethyl-isothiocyanate-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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Phone: (601) 213-4426
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